Cas no 2171660-05-0 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-enoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-enoic acid
• CAS No: 2171660-05-0
• MF: C₂₆H₂₃N₃O₅
• MW: 457.477926492691
• CID: 6333733
• PubChem ID: 165874251
• Update Time: 2025-06-15

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-enoic acid
• EN300-1495449
• 2171660-05-0
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}pent-4-enoic acid

• Inchi： 1S/C26H23N3O5/c1-2-7-23(25(31)32)29-24(30)22-13-12-16(14-27-22)28-26(33)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h2-6,8-14,21,23H,1,7,15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： NOADBLHNAXQYLL-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)C(NC(C(=O)O)CC=C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 457.16377084g/mol
• Monoisotopic Mass: 457.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-enoic acid

Comprehensive Analysis of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-enoic acid (CAS No. 2171660-05-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-enoic acid (CAS No. 2171660-05-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular architecture, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a pent-4-enoic acid backbone, makes it a versatile building block for researchers exploring novel therapeutics and biomaterials.

The Fmoc group in this compound is particularly noteworthy, as it serves as a protective moiety for amines during solid-phase peptide synthesis (SPPS). This functionality aligns with the growing demand for green chemistry and sustainable synthetic methods, as Fmoc-based protocols often reduce the need for hazardous reagents. Recent trends in AI-driven drug discovery and high-throughput screening have further highlighted the importance of such intermediates, as they enable the rapid assembly of peptide libraries for biological evaluation. Researchers frequently search for "Fmoc-amino acid applications" or "CAS 2171660-05-0 solubility," reflecting the compound's relevance in optimizing reaction conditions.

From a structural perspective, the pyridin-2-ylformamido segment introduces aromaticity and hydrogen-bonding capabilities, which are pivotal for molecular recognition in drug-target interactions. This feature has sparked interest in the context of protein-protein inhibition and small-molecule probes, areas dominating recent publications in Journal of Medicinal Chemistry and ACS Chemical Biology. Additionally, the pent-4-enoic acid tail offers a reactive handle for further modifications, such as click chemistry or cross-coupling reactions, addressing the rising popularity of "modular synthesis" in pharmaceutical forums.

Analytical data for CAS 2171660-05-0 reveals compatibility with common purification techniques like reverse-phase HPLC and flash chromatography, making it accessible to both academic and industrial laboratories. Discussions on platforms like ResearchGate often focus on its "stability under SPPS conditions" or "compatibility with microwave-assisted synthesis," underscoring its adaptability to modern workflows. Furthermore, the compound’s role in peptide-based vaccines and targeted drug delivery systems aligns with the surge in interest around "personalized medicine" and "bioconjugation strategies."

In summary, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}pent-4-enoic acid represents a convergence of synthetic utility and biomedical potential. Its design caters to contemporary needs in precision therapeutics and materials science, while its physicochemical properties answer practical challenges in laboratory handling. As the scientific community continues to explore "next-generation peptide therapeutics," this compound is poised to remain a cornerstone in innovative research.